Cas no 2118332-08-2 (2-Fluoro-6-(trifluoromethyl)benzoic Anhydride)

• Product Name: 2-Fluoro-6-(trifluoromethyl)benzoic Anhydride
• CAS No: 2118332-08-2
• MF: C₁₆H₆F₈O₃
• MW: 398.20427274704
• MDL: MFCD31618141
• CID: 3044474
• PubChem ID: 354335756
• Update Time: 2024-11-04

2-Fluoro-6-(trifluoromethyl)benzoic Anhydride Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-6-(trifluoromethyl)benzoic Anhydride
• FTFBA
• Benzoic acid, 2-fluoro-6-(trifluoromethyl)-, 1,1'-anhydride
• 2118332-08-2
• 2-fluoro-6-(trifluoromethyl)benzoyl 2-fluoro-6-(trifluoromethyl)benzoate
• WBQMFZFVXXISMA-UHFFFAOYSA-N
• F1184
• [2-fluoro-6-(trifluoromethyl)benzoyl] 2-fluoro-6-(trifluoromethyl)benzoate
• T72072
• MFCD31618141
• SCHEMBL26657525

• MDL： MFCD31618141
• Inchi： 1S/C16H6F8O3/c17-9-5-1-3-7(15(19,20)21)11(9)13(25)27-14(26)12-8(16(22,23)24)4-2-6-10(12)18/h1-6H
• InChI Key： WBQMFZFVXXISMA-UHFFFAOYSA-N
• SMILES： C(OC(=O)C1=C(C(F)(F)F)C=CC=C1F)(=O)C1=C(C(F)(F)F)C=CC=C1F

Computed Properties

• Exact Mass: 398.01891935g/mol
• Monoisotopic Mass: 398.01891935g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: 75.0 to 79.0 deg-C
• Boiling Point: 404.1±45.0 °C at 760 mmHg
• Flash Point: 191.3±23.6 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-Fluoro-6-(trifluoromethyl)benzoic Anhydride Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： H315+H319
• Storage Condition：4° CStore…,-4℃Store…Better